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Compound of Interest

Compound Name: Xinjiachalcone A

Cat. No.: B1246447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Xinjiachalcone A is a chalcone derivative with the molecular formula C₂₁H₂₂O₄ and a

molecular weight of 338.4 g/mol . Chalcones, a class of natural compounds belonging to the

flavonoid family, are known for their diverse biological activities, including anti-inflammatory,

anticancer, and antioxidant properties. The analysis of Xinjiachalcone A and its metabolites is

crucial for understanding its pharmacokinetic and pharmacodynamic properties in drug

development. This document provides detailed protocols for the quantitative analysis of

Xinjiachalcone A using liquid chromatography-tandem mass spectrometry (LC-MS/MS), along

with insights into its potential biological signaling pathways.

Chemical Properties of Xinjiachalcone A
Property Value

IUPAC Name
(E)-1-(4-hydroxyphenyl)-3-[2-methoxy-4-(3-

methylbut-2-enoxy)phenyl]prop-2-en-1-one

Molecular Formula C₂₁H₂₂O₄

Molecular Weight 338.4 g/mol

Synonyms Xinjiachalcone A, 151410-32-1
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Quantitative Mass Spectrometry Analysis of
Xinjiachalcone A
The following table outlines the key parameters for the quantitative analysis of Xinjiachalcone
A using LC-MS/MS. This table serves as a template for researchers to input their experimental

data.

Parameter Value

Precursor Ion (m/z) User-defined

Product Ion 1 (m/z) User-defined

Product Ion 2 (m/z) User-defined

Retention Time (min) User-defined

Limit of Detection (LOD) User-defined

Limit of Quantification (LOQ) User-defined

Linear Range User-defined

Intra-day Precision (%RSD) User-defined

Inter-day Precision (%RSD) User-defined

Recovery (%) User-defined

Matrix Effect (%) User-defined

Experimental Protocols
Sample Preparation from Biological Matrices (e.g.,
Plasma, Tissue Homogenate)
This protocol is adapted from established methods for flavonoid extraction from biological

samples.

Materials:
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Biological matrix (e.g., plasma, tissue homogenate)

Internal Standard (IS) solution (e.g., a structurally similar chalcone not present in the sample)

Acetonitrile (ACN), HPLC grade

Formic acid (FA), LC-MS grade

Methanol (MeOH), HPLC grade

Water, LC-MS grade

Microcentrifuge tubes

Vortex mixer

Centrifuge

Procedure:

Thaw frozen biological samples on ice.

In a 1.5 mL microcentrifuge tube, add 100 µL of the sample.

Add 10 µL of the internal standard solution.

Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 100 µL of 50% methanol in water.

Vortex for 30 seconds and centrifuge at 14,000 x g for 5 minutes.
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Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Method
This is a general-purpose reversed-phase LC method suitable for chalcones.[1][2]

Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm particle size).[1]

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Flow Rate: 0.3 mL/min.[1]

Injection Volume: 5 µL.[1]

Column Temperature: 40°C.

Gradient Elution:

0-1 min: 10% B

1-5 min: 10-90% B

5-7 min: 90% B

7-7.1 min: 90-10% B

7.1-10 min: 10% B

Mass Spectrometry (MS) Method
The following parameters are for a triple quadrupole mass spectrometer using electrospray

ionization (ESI).

Ionization Mode: Positive or Negative Ion Mode (to be optimized for Xinjiachalcone A).

Ion Source: Electrospray Ionization (ESI).
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Capillary Voltage: 3.5 kV.

Source Temperature: 150°C.

Desolvation Temperature: 350°C.[1]

Desolvation Gas Flow: 800 L/hr.

Cone Gas Flow: 50 L/hr.

Collision Gas: Argon.

Detection Mode: Multiple Reaction Monitoring (MRM).

Note on Fragmentation: The fragmentation of chalcones in MS/MS typically involves the

cleavage of the A and B rings. For Xinjiachalcone A, characteristic losses would be expected

from the hydroxyphenyl and methoxy-(3-methylbut-2-enoxy)phenyl moieties.

Experimental Workflow
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Caption: Experimental workflow for the mass spectrometry analysis of Xinjiachalcone A.
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Potential Signaling Pathways Modulated by
Xinjiachalcone A
Chalcones are known to interact with various cellular signaling pathways. Based on studies of

similar compounds, Xinjiachalcone A may modulate the NF-κB and PI3K/Akt/mTOR

pathways.[3][4][5][6][7][8][9][10][11][12]

NF-κB Signaling Pathway
The NF-κB pathway is a key regulator of inflammation, immunity, and cell survival. Some

chalcones have been shown to inhibit this pathway.[3][8][9][10][12]
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Caption: Potential inhibition of the NF-κB signaling pathway by Xinjiachalcone A.
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PI3K/Akt/mTOR Signaling Pathway
The PI3K/Akt/mTOR pathway is crucial for cell growth, proliferation, and survival. Several

chalcones have been identified as inhibitors of this pathway.[4][5][6][7][11]
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Caption: Potential inhibition of the PI3K/Akt/mTOR signaling pathway by Xinjiachalcone A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1246447#mass-spectrometry-analysis-of-
xinjiachalcone-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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